4-{1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine

• IUPAC Name: [1-[(4-methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C14H23N5OS/c1-17-11-15-16-13(17)10-18-4-2-3-12(9-18)14(20)19-5-7-21-8-6-19/h11-12H,2-10H2,1H3
• InChI Key: RSNFXBBNEBZWGP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1CN2CCCC(C2)C(=O)N3CCSCC3
• Molecular Formula: C14H23N5OS
• Molecular Weight: 309.43 g/mol
• CAS No.: 2640836-13-9

Description

The compound “4-{1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]piperidine-3-carbonyl}thiomorpholine” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The 1,2,4-triazole ring is attached to a methyl group and a piperidine ring, which is further attached to a carbonyl group and a thiomorpholine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 1,2,4-triazole ring would contribute to the rigidity of the molecule, while the piperidine ring would add some flexibility. The carbonyl group and the thiomorpholine ring would likely be involved in any potential reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The 1,2,4-triazole ring might undergo reactions with electrophiles, while the carbonyl group could be involved in nucleophilic addition reactions. The thiomorpholine ring might also participate in reactions, particularly if oxidizing agents are present.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the 1,2,4-triazole ring might contribute to its stability and rigidity, while the piperidine ring might influence its solubility in different solvents. The carbonyl group and the thiomorpholine ring might also affect its reactivity.

Future Directions

The future research directions for this compound could include further studies on its synthesis and reactivity, as well as investigations into its potential biological activities. Given the known activities of other 1,2,4-triazole compounds, it could be of interest in the development of new pharmaceuticals or agrochemicals.